Cas no 4228-88-0 (4,6-dichloro-2-(trifluoromethyl)-1H-benzimidazole)
4228-88-0 structure
Product Name:4,6-dichloro-2-(trifluoromethyl)-1H-benzimidazole
CAS No:4228-88-0
MF:C8H3Cl2F3N2
MW:255.024029970169
CID:1516850
PubChem ID:20211
Update Time:2025-04-21
4,6-dichloro-2-(trifluoromethyl)-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 4,6-dichloro-2-(trifluoromethyl)-1H-benzimidazole
- 1H-Benzimidazole, 4,6-dichloro-2-(trifluoromethyl)-
- 2-(Trifluoromethyl)-5,7-dichloro-1H-benzoimidazole
- SR-01000534829-1
- SCHEMBL8183601
- 4,6-Dichloro-2-(trifluoromethyl)-1H-benzimidazole #
- SR-01000534829
- BENZIMIDAZOLE, 4,6-DICHLORO-2-(TRIFLUOROMETHYL)-
- 4228-88-0
- BRN 0960438
- 4,6-dichloro-2-trifluoromethyl-benzimidazole
- STK765845
- 12M-519S
- AKOS005080699
- DTXSID40195106
- 4,6-dichloro-2-(trifluoromethyl)-1H-1,3-benzodiazole
- 4,6-Dichloro-2-(trifluoromethyl)benzimidazole
-
- Inchi: 1S/C8H3Cl2F3N2/c9-3-1-4(10)6-5(2-3)14-7(15-6)8(11,12)13/h1-2H,(H,14,15)
- InChI Key: CAFBQHRMRGNHME-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC2=C1N=C(C(F)(F)F)N2)Cl
Computed Properties
- Exact Mass: 253.96269
- Monoisotopic Mass: 253.9625380g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 28.68
4,6-dichloro-2-(trifluoromethyl)-1H-benzimidazole Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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